Cas no 959996-58-8 (6-(Trifluoromethyl)pyridine-3-sulfonyl chloride)

6-(Trifluoromethyl)pyridine-3-sulfonyl chloride is a versatile sulfonyl chloride derivative used primarily as a key intermediate in organic synthesis and pharmaceutical applications. Its trifluoromethyl group enhances electrophilic reactivity, making it valuable for constructing sulfonamides, sulfonate esters, and other functionalized compounds. The pyridine ring contributes to stability and facilitates further derivatization. This compound is particularly useful in medicinal chemistry for introducing sulfonyl moieties into target molecules, improving binding affinity or metabolic stability. Its high purity and consistent reactivity ensure reliable performance in demanding synthetic workflows. Proper handling under inert conditions is recommended due to its moisture sensitivity.
6-(Trifluoromethyl)pyridine-3-sulfonyl chloride structure
959996-58-8 structure
Product Name:6-(Trifluoromethyl)pyridine-3-sulfonyl chloride
CAS No:959996-58-8
MF:C6H3ClF3NO2S
MW:245.606729745865
MDL:MFCD10699112
CID:827255
PubChem ID:45594311
Update Time:2025-05-27

6-(Trifluoromethyl)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 6-(Trifluoromethyl)pyridine-3-sulfonyl chloride
    • 6-Trifluoromethyl-3-pyridinesulfonyl Chloride
    • 3-Pyridinesulfonyl chloride, 6-(trifluoromethyl)-
    • 6-Trifluoromethyl-3-
    • 3-chlorosulfonyl-6-trifluoromethylpyridine
    • 6-(trifluoromethyl)-3-pyridinesulfonyl chloride
    • 6-(Trifluoromethyl)-3-pyridinesulfonyl chloride (ACI)
    • 2-(Trifluoromethyl)pyridine-5-sulfonyl chloride
    • 959996-58-8
    • W16360
    • SY147896
    • STL554794
    • CS-0054211
    • AB62557
    • SCHEMBL244098
    • DTXSID90670711
    • 6-(trifluoromethyl)pyridine-3-sulfonyl chloride, 97%
    • C6H3ClF3NO2S
    • 6-trifluoromethylpyridine-3-sulfonyl chloride
    • MFCD10699112
    • DB-032108
    • BBL101000
    • AKOS005137891
    • AS-55101
    • EN300-129416
    • J-518137
    • 6-(Trifluoromethyl)pyridine-3-sulfonylchloride
    • MDL： MFCD10699112
    • Inchi： 1S/C6H3ClF3NO2S/c7-14(12,13)4-1-2-5(11-3-4)6(8,9)10/h1-3H
    • InChI Key： NSGLNIQAWVNZFB-UHFFFAOYSA-N
    • SMILES： O=S(C1C=CC(C(F)(F)F)=NC=1)(Cl)=O

Computed Properties

  • Exact Mass: 244.95300
  • Monoisotopic Mass: 244.9525117g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Melting Point: 40-45 °C
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • PSA: 55.41000
  • LogP: 3.10870

6-(Trifluoromethyl)pyridine-3-sulfonyl chloride Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 3261 8 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： 26-36/37/39-45
  • Hazardous Material Identification： C
  • HazardClass：8

6-(Trifluoromethyl)pyridine-3-sulfonyl chloride Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-(Trifluoromethyl)pyridine-3-sulfonyl chloride Pricemore >>

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6-(Trifluoromethyl)pyridine-3-sulfonyl chloride Production Method

Production Method 1

106877-33-2 106877-33-2
959996-58-8 959996-58-8
Reaction Conditions
1.1 Reagents: Thionyl chloride ,  Cuprous chloride Solvents: Water ;  0 °C; 0 - 5 °C; 5 °C → 15 °C; 15 °C → 0 °C
1.2 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  0 °C; 0 - 5 °C; 30 min, 0 - 5 °C
Reference
Preparation of fused tricyclic sulfonamides, especially 5-arylsulfonyl-1H-pyrazolo[4,3-c]quinolines, as gamma-secretase inhibitors for the treatment of cognitive disorders
, World Intellectual Property Organization, , ,

Production Method 2

106877-33-2 106877-33-2
959996-58-8 959996-58-8
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Acetic acid ,  Water ;  rt → 0 °C; 10 min, 0 °C
1.2 Reagents: Acetic acid ,  Sulfur dioxide ,  Cuprous chloride ;  1 h; > 1 d, rt
Reference
Preparation of cyclohexane derivatives as inhibitors of acetyl-CoA carboxylase (ACC))
, World Intellectual Property Organization, , ,

Production Method 3

106877-33-2 106877-33-2
959996-58-8 959996-58-8
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid ,  Thionyl chloride ,  Cuprous chloride Solvents: Water ;  0 °C; 0 - 5 °C; 5 °C → 15 °C; 15 °C → 0 °C; 0 °C; 0 - 5 °C; 30 min, 0 - 5 °C
Reference
Discovery of (R)-4-Cyclopropyl-7,8-difluoro-5-(4-(trifluoromethyl)phenylsulfonyl)-4,5-dihydro-1H-pyrazolo[4,3-c]quinoline (ELND006) and (R)-4-Cyclopropyl-8-fluoro-5-(6-(trifluoromethyl)pyridin-3-ylsulfonyl)-4,5-dihydro-2H-pyrazolo[4,3-c]quinoline (ELND007): Metabolically Stable γ-Secretase Inhibitors that Selectively Inhibit the Production of Amyloid-β over Notch
Probst, Gary; Aubele, Danielle L.; Bowers, Simeon; Dressen, Darren; Garofalo, Albert W.; et al, Journal of Medicinal Chemistry, 2013, 56(13), 5261-5274

Production Method 4

2358783-61-4 2358783-61-4
959996-58-8 959996-58-8
Reaction Conditions
1.1 Reagents: Chlorosuccinimide Solvents: Acetic acid ,  Water ;  0 °C; 0 °C → rt
Reference
Utilizing Carbonyl Coordination of Native Amides for Palladium-Catalyzed C(sp3)-H Olefination
Park, Hojoon; Li, Yang; Yu, Jin-Quan, Angewandte Chemie, 2019, 58(33), 11424-11428

Production Method 5

2358783-61-4 2358783-61-4
959996-58-8 959996-58-8
Reaction Conditions
1.1 Reagents: Chlorosuccinimide ,  Water Solvents: Acetic acid ;  0 °C; 0 °C → rt
Reference
Utilizing carbonyl-coordination of native amides for Pd-catalyzed C(sp3)-H olefination
Park, Hojoon; Li, Yang; Yu, Jin-Quan, ChemRxiv, 2019, 1, 1-6

6-(Trifluoromethyl)pyridine-3-sulfonyl chloride Raw materials

6-(Trifluoromethyl)pyridine-3-sulfonyl chloride Preparation Products

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Amadis Chemical Company Limited
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(CAS:959996-58-8)6-(Trifluoromethyl)pyridine-3-sulfonyl chloride
Order Number:A858729
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:14
Price ($):321.0/513.0
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:959996-58-8)6-Trifluoromethyl-3-pyridinesulfonyl Chloride
Order Number:sfd2881
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
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Amadis Chemical Company Limited
(CAS:959996-58-8)6-(Trifluoromethyl)pyridine-3-sulfonyl chloride
A858729
Purity:99%/99%
Quantity:5g/10g
Price ($):321.0/513.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:959996-58-8)6-Trifluoromethyl-3-pyridinesulfonyl Chloride
sfd2881
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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